Cas no 1602170-97-7 (3-iodo-4-(oxetan-3-yloxy)aniline)

• Product Name: 3-iodo-4-(oxetan-3-yloxy)aniline
• CAS No: 1602170-97-7
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 6438757
• PubChem ID: 102605466
• Update Time: 2025-10-20

3-iodo-4-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-(oxetan-3-yloxy)aniline
• Benzenamine, 3-iodo-4-(3-oxetanyloxy)-

• Inchi： 1S/C9H10INO2/c10-8-3-6(11)1-2-9(8)13-7-4-12-5-7/h1-3,7H,4-5,11H2
• InChI Key： DNOAIMGYOMXXRF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2COC2)C(I)=C1

Additional information on 3-iodo-4-(oxetan-3-yloxy)aniline

Recent Advances in the Application of 3-iodo-4-(oxetan-3-yloxy)aniline (CAS: 1602170-97-7) in Chemical Biology and Pharmaceutical Research

3-iodo-4-(oxetan-3-yloxy)aniline (CAS: 1602170-97-7) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This compound's oxetane moiety and iodine substituent offer distinct advantages for further functionalization, enabling the creation of diverse molecular architectures with tailored biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-iodo-4-(oxetan-3-yloxy)aniline in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the iodine atom for palladium-catalyzed cross-coupling reactions, while the oxetane group served as a bioisostere for traditional carbonyl functionalities, improving metabolic stability. The resulting compounds showed enhanced selectivity profiles compared to existing BTK inhibitors, with several derivatives exhibiting picomolar potency in enzymatic assays.

In parallel research, scientists have investigated the photophysical properties of 3-iodo-4-(oxetan-3-yloxy)aniline derivatives for applications in bioimaging. A recent Nature Communications article (2024) reported the development of fluorescent probes based on this scaffold that demonstrate exceptional photostability and large Stokes shifts. These probes have been successfully employed in super-resolution microscopy studies of intracellular kinase dynamics, providing new insights into signal transduction pathways.

The compound's potential in PROTAC (Proteolysis Targeting Chimera) development has also been explored. A 2024 ACS Central Science publication detailed how the oxetane-containing aniline derivative serves as an optimal linker component, balancing hydrophilicity and conformational rigidity. This application has led to the creation of novel EGFR-targeting PROTACs with improved brain penetration properties, addressing a significant challenge in neuro-oncology therapeutics.

Recent synthetic methodology developments have further expanded the utility of 1602170-97-7. A breakthrough in continuous flow chemistry (2023, Organic Process Research & Development) has enabled kilogram-scale production of enantiomerically pure derivatives, facilitating preclinical development of several drug candidates. The methodology employs a novel iodine-directed asymmetric hydrogenation approach, achieving >99% ee with excellent yields.

As research progresses, 3-iodo-4-(oxetan-3-yloxy)aniline continues to reveal new applications across multiple therapeutic areas. Current clinical trials include two Phase I studies investigating derivatives as potential treatments for autoimmune disorders and hematological malignancies, with preliminary data showing favorable safety profiles and promising efficacy signals. The compound's versatility ensures its ongoing importance in medicinal chemistry innovation.